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Compound of Interest

Compound Name: 5-Fluorosalicylaldehyde

Cat. No.: B1225495

A comprehensive guide for the safe handling and disposal of 5-Fluorosalicylaldehyde waste,
designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 5-Fluorosalicylaldehyde?

Al: 5-Fluorosalicylaldehyde is classified as a hazardous substance with the following primary
concerns:

 Skin Irritation: It can cause skin irritation (H315).[1][2]
» Serious Eye Irritation: It is known to cause serious eye irritation (H319).[1][2]

e Respiratory Irritation: Inhalation may lead to respiratory irritation (H335).[1][2] It is
categorized as a combustible solid.

Q2: What personal protective equipment (PPE) is mandatory when handling 5-
Fluorosalicylaldehyde?

A2: To minimize exposure, the following PPE should be worn:

o Eye Protection: Chemical safety goggles or eyeshields are required.[3][4] For splash risks, a
face shield is recommended.[5][6]
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e Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[5]
Always inspect gloves before use.[7]

o Respiratory Protection: For handling powders and creating dust, a dust mask (e.g., type
N95) is necessary. Work should be conducted in a well-ventilated area or under a chemical
fume hood.[3][8]

o Protective Clothing: A lab coat is required to protect against skin contact.[5][9] For larger
guantities or significant splash risk, a chemical-resistant apron or coveralls should be used.

[5]
o Footwear: Closed-toe shoes must be worn at all times in the laboratory.[7]
Q3: What are the proper storage conditions for 5-Fluorosalicylaldehyde?

A3: 5-Fluorosalicylaldehyde should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[3][8] It is recommended to store it under an inert atmosphere as it can be
air-sensitive.[3][10] It is incompatible with strong oxidizing agents, so it should be stored
separately from them.[3][8]

Q4: How should 5-Fluorosalicylaldehyde waste be classified?

A4: 5-Fluorosalicylaldehyde is a halogenated organic compound.[11] Therefore, its waste
should be classified as halogenated organic waste.[11][12] It must be segregated from non-
halogenated solvent waste.[12] Chemical waste generators are responsible for consulting local,
regional, and national hazardous waste regulations for complete and accurate classification.[3]

Q5: Can | dispose of small amounts of 5-Fluorosalicylaldehyde waste down the drain?

A5: No, you should not dispose of 5-Fluorosalicylaldehyde waste down the drain.[3][8][13] It
may be harmful to aquatic life, and this method of disposal is not appropriate for this type of
chemical.[14]

Troubleshooting Guide

Q: I've accidentally mixed 5-Fluorosalicylaldehyde waste with a hon-halogenated solvent like
acetone. What should | do?
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A: If you have mixed halogenated waste with non-halogenated waste, the entire mixture must
be treated as halogenated hazardous waste. Do not attempt to separate them. Label the
container clearly, indicating all components of the mixture, and dispose of it through a licensed
professional waste disposal service.[12][13]

Q: The 5-Fluorosalicylaldehyde powder appears to have changed color in its storage
container. Is it still safe to use, and how does this affect waste disposal?

A: A color change from its typical white to orange or green appearance could indicate
degradation or contamination.[10][15] It is not recommended to use the product if its purity is in
question. The waste should still be handled and disposed of as 5-Fluorosalicylaldehyde, but
you should note the potential degradation on the hazardous waste label.

Q: What should | do if 5-Fluorosalicylaldehyde comes into contact with a strong oxidizing
agent?

A: 5-Fluorosalicylaldehyde is incompatible with strong oxidizing agents.[3][8] If they are
mixed, there is a possibility of a hazardous reaction. If you notice any signs of a reaction (e.g.,
heat generation, gas evolution), treat it as an emergency. Evacuate the immediate area, alert
others, and contact your institution's emergency response team (e.g., Environmental Health &
Safety).

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b1225495?utm_src=pdf-body
https://www.tcichemicals.com/GB/en/p/F0574
https://www.chemimpex.com/products/45144
https://www.benchchem.com/product/b1225495?utm_src=pdf-body
https://www.benchchem.com/product/b1225495?utm_src=pdf-body
https://www.benchchem.com/product/b1225495?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC397570010&productDescription=5-FLUOROSALICYLALDEHYDE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-fluorosalicylaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Property Value Source

CAS Number 347-54-6 [1]8]

Molecular Formula C7HsFO2 [1][15]

Molecular Weight 140.11 g/mol [1]

Melting Point 82-86 °C [10][15]

Boiling Point 56 °C at 1 mmHg [8][10][15]

Appearance White to orange to green [10][15]
powder/crystal

Storage Class 11 (Combustible Solids)

GHS Hazard Codes H315, H319, H335 [1][2]

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup (Solid)

This protocol is for minor spills (<1 gram) of solid 5-Fluorosalicylaldehyde that can be
cleaned up by trained laboratory personnel.

Alert & Isolate: Immediately alert personnel in the area. Restrict access to the spill location.

e Don PPE: Put on the required PPE: safety goggles, nitrile gloves, a lab coat, and an N95
dust mask.

o Containment: Gently cover the spill with absorbent pads or paper towels to prevent the
powder from becoming airborne.[16]

o Cleanup: Carefully wet the paper towels to dampen the powder, which will further prevent
aerosolization. Use a plastic scoop or tongs to collect the material and contaminated towels.
[16] Do not create dust.[8]

o Package Waste: Place all contaminated materials (scoop, towels, gloves) into a heavy-duty
polyethylene bag or a designated solid waste container.[16]
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» Label: Seal the bag/container and affix a hazardous waste label, clearly identifying the
contents as "5-Fluorosalicylaldehyde Spill Debris".

o Decontaminate: Wipe the spill area with a wet paper towel, followed by soap and water.[16]
Place the cleaning materials into the waste bag.

» Dispose: Dispose of the sealed waste container through your institution's hazardous waste
management program.

» Report: Report the incident to your laboratory supervisor or Environmental Health & Safety
department.

Protocol 2: Routine Disposal of Contaminated Labware

This protocol outlines the procedure for preparing small amounts of 5-Fluorosalicylaldehyde
waste for collection.

e Segregation: Designate a specific, labeled hazardous waste container for "Solid
Halogenated Organic Waste."[11]

o Collection: Place any contaminated items, such as used weighing paper, disposable
spatulas, and contaminated gloves, directly into this container.

e Rinsing (for glassware): If rinsing non-disposable glassware, use a minimal amount of a
suitable combustible solvent (e.g., ethanol or acetone). The first rinsate must be collected as
hazardous waste.

o Waste Solvent Collection: Collect the solvent rinsate in a separate, compatible container
labeled "Liquid Halogenated Organic Waste."[13] Even though the solvent itself may be non-
halogenated, it is now contaminated with a halogenated compound.

» Container Management: Keep the waste container closed at all times except when adding
waste.[3] Ensure it is stored in a designated satellite accumulation area within the lab.

o Disposal Request: Once the container is full, or after 9 months of accumulation, submit a
request for pickup to your institution's hazardous waste disposal service.[17] The ultimate
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disposal method often involves incineration in a chemical incinerator equipped with an
afterburner and scrubber.[8]

Visual Workflows
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Waste Generation & Preparation
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Caption: Workflow for routine handling and disposal of 5-Fluorosalicylaldehyde waste.
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Caption: Decision flowchart for responding to a 5-Fluorosalicylaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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